Cas no 1806574-16-2 (2-Bromo-3-(3-bromopropyl)chlorobenzene)
2-Bromo-3-(3-bromopropyl)chlorobenzene Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-3-(3-bromopropyl)chlorobenzene
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- Inchi: 1S/C9H9Br2Cl/c10-6-2-4-7-3-1-5-8(12)9(7)11/h1,3,5H,2,4,6H2
- InChI Key: DMEUTFQSZHVEQQ-UHFFFAOYSA-N
- SMILES: BrCCCC1C=CC=C(C=1Br)Cl
Computed Properties
- Exact Mass: 311.87390 g/mol
- Monoisotopic Mass: 309.87595 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 0
- Molecular Weight: 312.43
2-Bromo-3-(3-bromopropyl)chlorobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013016540-250mg |
2-Bromo-3-(3-bromopropyl)chlorobenzene |
1806574-16-2 | 97% | 250mg |
494.40 USD | 2021-06-25 | |
| Alichem | A013016540-500mg |
2-Bromo-3-(3-bromopropyl)chlorobenzene |
1806574-16-2 | 97% | 500mg |
831.30 USD | 2021-06-25 | |
| Alichem | A013016540-1g |
2-Bromo-3-(3-bromopropyl)chlorobenzene |
1806574-16-2 | 97% | 1g |
1,579.40 USD | 2021-06-25 | |
| Enamine | EN300-678069-0.05g |
2-bromo-1-(3-bromopropyl)-3-chlorobenzene |
1806574-16-2 | 0.05g |
$1020.0 | 2023-05-30 | ||
| Enamine | EN300-678069-0.1g |
2-bromo-1-(3-bromopropyl)-3-chlorobenzene |
1806574-16-2 | 0.1g |
$1068.0 | 2023-05-30 | ||
| Enamine | EN300-678069-0.25g |
2-bromo-1-(3-bromopropyl)-3-chlorobenzene |
1806574-16-2 | 0.25g |
$1117.0 | 2023-05-30 | ||
| Enamine | EN300-678069-0.5g |
2-bromo-1-(3-bromopropyl)-3-chlorobenzene |
1806574-16-2 | 0.5g |
$1165.0 | 2023-05-30 | ||
| Enamine | EN300-678069-1.0g |
2-bromo-1-(3-bromopropyl)-3-chlorobenzene |
1806574-16-2 | 1g |
$1214.0 | 2023-05-30 | ||
| Enamine | EN300-678069-2.5g |
2-bromo-1-(3-bromopropyl)-3-chlorobenzene |
1806574-16-2 | 2.5g |
$2379.0 | 2023-05-30 | ||
| Enamine | EN300-678069-5.0g |
2-bromo-1-(3-bromopropyl)-3-chlorobenzene |
1806574-16-2 | 5g |
$3520.0 | 2023-05-30 |
2-Bromo-3-(3-bromopropyl)chlorobenzene Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2-Bromo-3-(3-bromopropyl)chlorobenzene
Recent Advances in the Study of 2-Bromo-3-(3-bromopropyl)chlorobenzene (CAS: 1806574-16-2) in Chemical Biology and Pharmaceutical Research
2-Bromo-3-(3-bromopropyl)chlorobenzene (CAS: 1806574-16-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This halogenated aromatic compound, characterized by its unique bromine and chlorine substitutions, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its potential as a versatile building block for more complex molecules.
The synthesis of 2-Bromo-3-(3-bromopropyl)chlorobenzene has been optimized in recent research to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, achieving a yield of over 85% with high selectivity. This advancement is critical for scaling up production and ensuring the compound's availability for further pharmaceutical and chemical applications.
In the realm of medicinal chemistry, 2-Bromo-3-(3-bromopropyl)chlorobenzene has been investigated as a precursor for the development of kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its role in the synthesis of brominated analogs that exhibit potent inhibitory activity against specific cancer-related kinases. The compound's ability to undergo further functionalization makes it a valuable scaffold for designing targeted therapies.
Another area of interest is the compound's potential in material science. Researchers have explored its use in the synthesis of organic semiconductors and liquid crystals due to its stable aromatic structure and halogen substituents. A recent publication in Advanced Materials (2024) reported that derivatives of 2-Bromo-3-(3-bromopropyl)chlorobenzene exhibit excellent charge transport properties, making them suitable for optoelectronic applications.
Despite these promising developments, challenges remain in the practical application of 2-Bromo-3-(3-bromopropyl)chlorobenzene. Issues such as toxicity, stability under physiological conditions, and scalability of synthesis need to be addressed. Future research directions may include the development of greener synthetic routes, detailed pharmacokinetic studies, and exploration of its interactions with biological targets.
In conclusion, 2-Bromo-3-(3-bromopropyl)chlorobenzene (CAS: 1806574-16-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile offer numerous opportunities for innovation in drug discovery and material science. Continued research and collaboration across disciplines will be essential to fully realize its potential and overcome existing challenges.
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